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Compound of Interest

Compound Name: ME1111

Cat. No.: B608955

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of ME1111, a novel topical
antifungal agent, for research and development applications. This document details its
mechanism of action, summarizes key quantitative data, and provides detailed protocols for
relevant in vitro experiments.

Introduction

ME1111 is a novel, small-molecule antifungal agent specifically designed for the topical
treatment of onychomycosis, a fungal infection of the nail.[1][2][3][4] Its low molecular weight
(202.25 g/mol ) facilitates excellent penetration of the human nail plate.[3][5] ME1111 exhibits
potent activity against dermatophytes, the primary causative agents of onychomycosis, such as
Trichophyton rubrum and Trichophyton mentagrophytes.[3][6]

Mechanism of Action

ME1111 functions as a selective inhibitor of succinate dehydrogenase (SQR), also known as
complex I, in the mitochondrial electron transport chain of dermatophytes.[1][2][6][7] This
inhibition blocks the conversion of succinate to fumarate, a critical step in the tricarboxylic acid
(TCA) cycle and cellular respiration, ultimately leading to a depletion of ATP and fungal cell
death.[7] Studies have shown that ME1111's inhibitory action is highly selective for fungal SQR
over the corresponding human enzyme.[1][6] Point mutations in the genes encoding the SdhB,
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SdhC, and SdhD subunits of succinate dehydrogenase have been shown to confer resistance
to ME1111, confirming its target.[1][2][3]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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